1-(2-methoxybenzyl)-4-methylpiperazine

• IUPAC Name: 1-[(2-methoxyphenyl)methyl]-4-methylpiperazine
• InChI: InChI=1S/C13H20N2O/c1-14-7-9-15(10-8-14)11-12-5-3-4-6-13(12)16-2/h3-6H,7-11H2,1-2H3
• InChI Key: PZMIJHJGOQEMEV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=CC=CC=C2OC
• Molecular Formula: C13H20N2O
• Molecular Weight: 220.31 g/mol

Description

1-(2-methoxybenzyl)-4-methylpiperazine, also known as GBR 12909, is a piperazine derivative that has been widely studied for its potential use as a medication for treating addiction and other neurological disorders. In

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Novel Heterocyclic Compounds : 1-(2-methoxybenzyl)-4-methylpiperazine is used as a starting compound for synthesizing various heterocyclic compounds with potential medicinal applications. A study demonstrated its role in the formation of compounds with significant lipase and α-glucosidase inhibition activities, indicating potential therapeutic applications (Bekircan, Ülker, & Menteşe, 2015).

Biological and Pharmacological Research

• Bioactive Mannich Bases Synthesis : This compound plays a crucial role in the synthesis of bioactive Mannich bases. These compounds exhibit promising cytotoxic, anticancer, and carbonic anhydrase inhibitory effects. Certain derivatives have been identified as potential lead compounds for further drug design and evaluation (Gul et al., 2019).

• ABCB1 Inhibitors Development : Research involving this compound contributes to the design and synthesis of ABCB1 inhibitors. These inhibitors play a critical role in the treatment of diseases by affecting drug transport and distribution (Colabufo et al., 2008).

• Antihistaminic Action and Theoretical Studies : The compound has been used in synthesizing derivatives with potential antihistaminic activity, demonstrating bronchorelaxant effects in biological assays. This highlights its relevance in developing new therapeutic agents for respiratory conditions (Genç et al., 2013).

Material Science and Chemistry

• Hydrogen-Bonding Organic Salts Formation : In material science, this compound is employed in forming multi-component hydrogen-bonding salts. These compounds exhibit diverse three-dimensional supramolecular architectures, which are significant in the study of crystal structures and material properties (Yang et al., 2015).